Cas no 2228365-63-5 (2-(4-benzylmorpholin-2-yl)propanal)

• Product Name: 2-(4-benzylmorpholin-2-yl)propanal
• CAS No: 2228365-63-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6056279
• PubChem ID: 165969999
• Update Time: 2025-09-12

2-(4-benzylmorpholin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylmorpholin-2-yl)propanal
• EN300-1862527
• 2228365-63-5

• Inchi： 1S/C14H19NO2/c1-12(11-16)14-10-15(7-8-17-14)9-13-5-3-2-4-6-13/h2-6,11-12,14H,7-10H2,1H3
• InChI Key： VNCHVWJOTZHFKZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C(C=O)C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(4-benzylmorpholin-2-yl)propanal

Compound 2-(4-benzylmorpholin-2-yl)propanal: A Comprehensive Overview

The compound 2-(4-benzylmorpholin-2-yl)propanal, with CAS No. 2228365-63-5, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a benzyl group and an aldehyde functional group. The morpholine moiety, a six-membered ring containing two oxygen atoms, contributes to the compound's stability and reactivity, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 2-(4-benzylmorpholin-2-yl)propanal in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of novel anti-inflammatory and antioxidant agents. The aldehyde group in the molecule serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, 2-(4-benzylmorpholin-2-yl)propanal can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of morpholine derivatives with aldehyde precursors under controlled conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The structural flexibility of 2-(4-benzylmorpholin-2-yl)propanal also lends itself well to applications in materials science. For instance, researchers have investigated its use as a monomer in the synthesis of polymers with tailored mechanical and thermal properties. The benzyl group imparts aromaticity to the molecule, which can enhance the stability and conductivity of resulting materials.

Moreover, recent advancements in green chemistry have led to the exploration of environmentally friendly synthesis routes for 2-(4-benzylmorpholin-2-yl)propanal. By utilizing renewable feedstocks and catalytic systems, scientists aim to reduce the environmental footprint associated with its production while maintaining high product quality.

In conclusion, 2-(4-benzylmorpholin-2-yl)propanal is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application research, positions it as a key player in advancing modern chemistry and materials science.